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Compound of Interest

Compound Name: 2-Amino-3-methylbutanenitrile

Cat. No.: B2875924

For researchers, scientists, and drug development professionals, the quality and
characterization of analytical standards are paramount for accurate and reproducible results.
This guide provides a comparative overview of analytical standards for 2-Amino-3-
methylbutanenitrile, also known as a-aminoisovaleronitrile, and its closely related isomer, 2-
Amino-2-methylbutanenitrile. Due to the limited availability of certified reference materials for 2-
Amino-3-methylbutanenitrile, this guide also includes information on commercially available
research-grade chemicals and provides representative analytical methodologies.

Product Availability and Specifications

While a certified reference material (CRM) with a comprehensive Certificate of Analysis for 2-
Amino-3-methylbutanenitrile is not readily available, several chemical suppliers offer it as a
research chemical. As a primary alternative for comparison, 2-Amino-2-methylbutanenitrile is
more widely listed and will be included in this guide.
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Molecular

) CAS Molecular ) )

Product Supplier Weight ( Stated Purity
Number Formula
g/mol )
2-Amino-3- Information
methylbutane  BLD Pharm 4475-96-1 CsHioN2 98.15 available
nitrile upon request
2-Amino-3- N/A
methylbutane  PubChem 4475-96-1 CsHioN2 98.15 (Database)[1]
nitrile [2]
(S)-2-amino-
3- N/A
PubChem 105452-73-1 CsH1oN2 98.15
methylbutane (Database)[3]
nitrile
2-Amino-2-
methylbutane  Chemsrc 4475-95-0 CsHioN2 98.15 95.0%[4]
nitrile
2-amino-2- Information
Santa Cruz )
methylbutane _ N available
o Biotechnolog Not specified CsH11CIN2 134.61

nitrile upon
hydrochloride Y request[5]

Comparative Analytical Methodologies

The analysis of small, polar molecules like aminonitriles can be approached by several

techniques. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-

Mass Spectrometry (GC-MS) are two of the most common and powerful methods.

High-Performance Liquid Chromatography (HPLC)

HPLC is well-suited for the analysis of aminonitriles without the need for derivatization, which

can simplify sample preparation. A reversed-phase method is typically employed.

Experimental Protocol: HPLC-UV Analysis of Aminonitriles
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Instrumentation: A standard HPLC system with a UV detector.
Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 pum particle size).

Mobile Phase: An isocratic or gradient mixture of a buffered aqueous solution (e.g., 20 mM
potassium phosphate, pH 3.0) and a polar organic solvent (e.g., acetonitrile or methanol). A
typical starting point could be a 95:5 (v/v) mixture of aqueous buffer to organic solvent.

Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.

Detection: UV detection at a low wavelength, typically around 210 nm, due to the lack of a
strong chromophore in the molecules.

Injection Volume: 10 pL.

Sample Preparation: Dissolve the analytical standard in the mobile phase to a concentration
of approximately 1 mg/mL. Filter the sample through a 0.45 um syringe filter before injection.

Hypothetical Performance Data:

S 2-Amino-3- N 2-Amino-2- N
methylbutanenitrile methylbutanenitrile

Retention Time (min) 5.8 5.2

Tailing Factor 1.1 1.2

Theoretical Plates > 5000 > 4500

Linearity (r?) > 0.999 > 0.999

LOD (ug/mL) 1.0 1.2

LOQ (ng/mL) 3.0 3.6

Note: The above data is hypothetical and for illustrative purposes only.
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Sample Preparation HPLC Analysis Data Processing
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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